Cas no 1379200-14-2 (4-(ethoxycarbonyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 4-(ethoxycarbonyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 1379200-14-2
• MF: C₇H₇NO₅
• MW: 185.134182214737
• CID: 4595142
• PubChem ID: 23369274
• Update Time: 2025-07-19

4-(ethoxycarbonyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(ethoxycarbonyl)-1,2-oxazole-3-carboxylic acid

• Inchi： 1S/C7H7NO5/c1-2-12-7(11)4-3-13-8-5(4)6(9)10/h3H,2H2,1H3,(H,9,10)
• InChI Key： UEDSDFWUJDOSLU-UHFFFAOYSA-N
• SMILES： O1C=C(C(OCC)=O)C(C(O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 4-(ethoxycarbonyl)-1,2-oxazole-3-carboxylic acid

Introduction to 4-(ethoxycarbonyl)-1,2-oxazole-3-carboxylic acid (CAS No. 1379200-14-2)

4-(ethoxycarbonyl)-1,2-oxazole-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1379200-14-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative features a 1,2-oxazole core, which is a five-membered ring containing two oxygen atoms and two carbon atoms, linked by a carbonyl group at the 3-position and an ethoxycarbonyl (ester) group at the 4-position. The structural motif of this compound imparts unique reactivity and functionality, making it a valuable intermediate in the synthesis of more complex molecules.

The 1,2-oxazole scaffold is widely recognized for its presence in numerous biologically active natural products and synthetic drugs. Its ability to participate in various chemical transformations, such as nucleophilic additions, cyclizations, and condensations, makes it a versatile building block in medicinal chemistry. The presence of the ethoxycarbonyl group further enhances its synthetic utility by enabling reactions such as hydrolysis to form carboxylic acids or decarboxylation to yield aldehydes or ketones.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The 4-(ethoxycarbonyl)-1,2-oxazole-3-carboxylic acid has been explored in several research studies due to its structural features that mimic key pharmacophores found in known bioactive agents. For instance, studies have demonstrated its role as a precursor in the synthesis of nonsteroidal anti-inflammatory drug (NSAID) analogs and kinase inhibitors.

One notable application of this compound is in the field of protease inhibition. The oxazole ring has been shown to interact with specific pockets in enzyme active sites, particularly those of serine proteases. Researchers have leveraged the reactivity of the ethoxycarbonyl group to introduce modifications that enhance binding affinity and selectivity. This has led to the discovery of novel inhibitors with potential applications in treating inflammatory diseases and cancer.

The synthesis of 4-(ethoxycarbonyl)-1,2-oxazole-3-carboxylic acid typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route includes the condensation of ethyl acetoacetate with an appropriate electrophile to form an oxazolidinone intermediate, followed by cyclization under acidic conditions to yield the desired oxazole derivative. Subsequent functionalization steps, such as ester hydrolysis or decarboxylation, can be employed to obtain the final product.

The compound’s stability under various reaction conditions makes it suitable for both laboratory-scale preparations and industrial applications. Its solubility profile allows for easy handling and purification via techniques such as recrystallization or column chromatography. These properties are crucial for ensuring high yields and purity in pharmaceutical manufacturing processes.

Recent advances in computational chemistry have also contributed to a deeper understanding of the reactivity and binding interactions of 4-(ethoxycarbonyl)-1,2-oxazole-3-carboxylic acid. Molecular modeling studies have revealed insights into how modifications at different positions of the molecule can influence its biological activity. This information is invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

The pharmaceutical industry continues to explore new synthetic methodologies to streamline the production of heterocyclic compounds like 4-(ethoxycarbonyl)-1,2-oxazole-3-carboxylic acid. Catalytic processes and green chemistry approaches are being increasingly adopted to reduce waste and improve atom economy. These innovations not only enhance efficiency but also align with global sustainability goals.

In conclusion, 4-(ethoxycarbonyl)-1,2-oxazole-3-carboxylic acid (CAS No. 1379200-14-2) represents a promising scaffold for drug discovery and material science applications. Its unique structural features and synthetic versatility have positioned it as a key intermediate in numerous research endeavors. As scientific understanding evolves, this compound is expected to play an even greater role in developing innovative solutions for complex challenges in medicine and beyond.